5-chloro-2-ethoxy-N,N,4-trimethylbenzenesulfonamide

• Molecular Formula: C11H16ClNO3S
• Molecular Weight: 277.77 g/mol
• IUPAC Name: 5-chloro-2-ethoxy-N,N,4-trimethylbenzenesulfonamide
• InChI: InChI=1S/C11H16ClNO3S/c1-5-16-10-6-8(2)9(12)7-11(10)17(14,15)13(3)4/h6-7H,5H2,1-4H3
• InChI Key: IRUJXVMQCFEDCT-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N(C)C

Description

5-chloro-2-ethoxy-N,N,4-trimethylbenzenesulfonamide is a chemical compound with the molecular formula C13H19ClNO3S. It is commonly referred to as CETS or NSC 33994. This compound has been of interest to the scientific community due to its potential applications in medical research and drug development.

Mechanism of Action

The mechanism of action of CETS is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Specifically, CETS has been found to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA. By inhibiting this enzyme, CETS prevents the growth and division of cancer cells.
Biochemical and Physiological Effects:
CETS has been found to have a number of biochemical and physiological effects. In addition to its anticancer and antibacterial properties, it has been found to have anti-inflammatory and antioxidant effects. It has also been found to have a mild analgesic effect, making it potentially useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of CETS for lab experiments is its relatively low toxicity. It has been found to have a low acute toxicity and is generally well-tolerated by animals. Additionally, it is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of CETS is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research on CETS. One area of interest is the development of new anticancer drugs based on the structure of CETS. Researchers are also interested in exploring the potential applications of CETS in the treatment of other diseases, such as bacterial and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action of CETS and its effects on various biochemical pathways.

Synthesis Methods

CETS can be synthesized through a multi-step process involving the reaction of 5-chloro-2-nitrobenzoic acid with ethyl alcohol, followed by the reduction of the resulting nitro compound with zinc and hydrochloric acid. The final step involves the reaction of the resulting amine with p-toluenesulfonyl chloride to form CETS.

Scientific Research Applications

CETS has been found to have potential applications in medical research, particularly in the area of cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been found to be effective against a variety of cancer types, including breast, lung, and colon cancer. Additionally, CETS has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.